Cas no 2228848-07-3 (5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2228848-07-3
• MF: C₁₁H₁₉BrN₂
• MW: 259.185961961746
• CID: 6228772
• PubChem ID: 165687464
• Update Time: 2025-08-05

5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole
• 2228848-07-3
• EN300-1938886

• Inchi： 1S/C11H19BrN2/c1-9(2)7-14-10(5-6-13-14)11(3,4)8-12/h5-6,9H,7-8H2,1-4H3
• InChI Key： AIEGEPPWUHGRTR-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CC=NN1CC(C)C

Computed Properties

• Exact Mass: 258.07316g/mol
• Monoisotopic Mass: 258.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole

Introduction to 5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2228848-07-3)

5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228848-07-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this pyrazole derivative incorporates several key functional groups, including a bromo-substituted isobutyl group and an isopropyl group, which contribute to its distinct reactivity and utility in synthetic chemistry.

The compound’s structure is highly relevant in the context of modern pharmaceutical research, where the design of novel heterocyclic compounds often involves modifications to pyrazole scaffolds. Pyrazoles are known for their broad biological activity, making them valuable candidates for further exploration in medicinal chemistry. The presence of both bromine and methyl groups in the molecule suggests that it may serve as a versatile intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of new pyrazole derivatives due to their demonstrated efficacy in various biological assays. For instance, studies have shown that certain pyrazole-based compounds exhibit anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in pharmaceutical chemistry. The bromo-substituted isobutyl group and the isopropyl group are critical for achieving the desired molecular architecture. Advanced synthetic techniques, such as cross-coupling reactions and nucleophilic substitutions, are often employed to construct this complex molecule. These methodologies ensure high yields and purity, which are essential for subsequent biological testing.

One of the most compelling aspects of 5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole is its potential as a building block for more complex drug candidates. The bromine atom, in particular, provides a reactive site for further functionalization, allowing chemists to introduce additional groups that may enhance biological activity. This flexibility makes it an attractive starting point for designing novel therapeutic agents.

Recent research has also explored the role of pyrazole derivatives in addressing emerging health challenges. For example, studies have investigated their efficacy against resistant bacterial strains and their potential as adjuvants in vaccine formulations. The structural features of 5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole align well with these objectives, suggesting that it could play a crucial role in developing next-generation therapeutics.

The compound’s physicochemical properties are another area of interest. Its solubility, stability, and metabolic profile are critical factors that determine its suitability for pharmaceutical applications. Preliminary studies have indicated that this pyrazole derivative exhibits favorable solubility characteristics, which could facilitate its formulation into various dosage forms. Additionally, its stability under different conditions is essential for ensuring long-term storage and shelf life.

In conclusion, 5-(1-bromo-2-methylpropan-2-yl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2228848-07-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. Further research into its synthesis, pharmacology, and applications will undoubtedly contribute to the development of innovative treatments for various diseases.